![molecular formula C13H12ClN3O3 B2756139 N1-(4-chlorophenethyl)-N2-(isoxazol-3-yl)oxalamide CAS No. 941998-52-3](/img/structure/B2756139.png)
N1-(4-chlorophenethyl)-N2-(isoxazol-3-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(4-chlorophenethyl)-N2-(isoxazol-3-yl)oxalamide, commonly known as cloxazolam, is a benzodiazepine derivative that is used for its anxiolytic and sedative properties. It was first synthesized in the 1970s and has since been used in the treatment of anxiety disorders and insomnia.
Mechanism of Action
Target of Action
Isoxazole derivatives, to which this compound belongs, have been known to exhibit a wide spectrum of biological activities . They have shown potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant agents . The specific targets would depend on the particular biological activity exhibited by the compound.
Mode of Action
The mode of action of isoxazole derivatives generally involves interaction with their respective targets, leading to changes in cellular processes . The specific mode of action would depend on the particular biological activity exhibited by the compound.
Biochemical Pathways
Isoxazole derivatives have been known to affect various biochemical pathways depending on their specific biological activities . For instance, some isoxazole derivatives have been found to inhibit the COX enzyme, thereby affecting the inflammatory response .
Pharmacokinetics
Factors such as solubility, lipophilicity, and molecular properties play a crucial role in determining these properties .
Result of Action
The effects would be determined by the compound’s specific biological activity and its interaction with its target(s) .
Advantages and Limitations for Lab Experiments
Cloxazolam has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. It also has a well-established mechanism of action and has been extensively studied for its anxiolytic and sedative properties. However, there are also some limitations to its use. It has a relatively short half-life and can lead to tolerance and dependence with prolonged use.
Future Directions
There are a number of potential future directions for research on cloxazolam. One area of interest is its potential use in the treatment of depression. It has also been suggested that it may have anti-inflammatory properties and could be useful in the treatment of inflammatory conditions. Additionally, there is interest in developing new derivatives of cloxazolam with improved pharmacokinetic properties and reduced side effects.
Synthesis Methods
The synthesis of cloxazolam involves the reaction of 4-chlorobenzylcyanide with hydroxylamine to form the corresponding oxime. The oxime is then reacted with ethyl chloroformate to form the oxamate, which is subsequently cyclized with sodium methoxide to produce cloxazolam. The overall yield of the synthesis is approximately 60%.
Scientific Research Applications
Cloxazolam has been extensively studied for its anxiolytic and sedative properties. It has been shown to be effective in the treatment of anxiety disorders, including generalized anxiety disorder, panic disorder, and social anxiety disorder. It has also been used in the treatment of insomnia, particularly in patients with difficulty falling asleep.
properties
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O3/c14-10-3-1-9(2-4-10)5-7-15-12(18)13(19)16-11-6-8-20-17-11/h1-4,6,8H,5,7H2,(H,15,18)(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTQZTGWAGUMQFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)C(=O)NC2=NOC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.